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Mechanism of Action of Bortezomib
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HTS Workflow for Proteasome Inhibitors

Assay Steps

1. Cell Seeding
Seed cells in 384-well plates.

Incubate 24h.

2. Compound Addition
Add test compounds, Bortezomib (positive control),

and DMSO (negative control).

3. Incubation
Incubate plates for a defined period (e.g., 1-2 hours).

4. Lysis & Substrate Addition
Add lysis buffer containing a

fluorogenic proteasome substrate
(e.g., Suc-LLVY-AMC).

5. Signal Development
Incubate at 37°C to allow for

enzymatic reaction.

6. Data Acquisition
Read fluorescence on a plate reader

(Ex/Em ~360/460 nm).

7. Data Analysis
Calculate % inhibition, Z'-factor,

and identify hits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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